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molecular formula C11H9NO2 B8636645 4-formyl-3,4-dihydro-2H-chromene-8-carbonitrile

4-formyl-3,4-dihydro-2H-chromene-8-carbonitrile

Cat. No. B8636645
M. Wt: 187.19 g/mol
InChI Key: KPAZJMFIRCOXRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09056859B2

Procedure details

A solution of 4-(hydroxymethyl)-3,4-dihydro-2H-chromene-8-carbonitrile (210 mg, 1.11 mmol) in 10 mL of anhydrous DCM was added NaHCO3 (933 mg, 11.1 mmol), Dess-Martin reagent (942 mg, 2.22 mmol) at 0° C. The mixture was stirred at 0° C. for 1-2 hours. The reaction mixture was filtrated and purified by prep-TLC to give 4-formyl-3,4-dihydro-2H-chromene-8-carbonitile. 1H-NMR (400 MHz, CDCl3) δ ppm 9.67 (s, 1H), 7.43˜7.45 (m, 1H), 7.34˜7.36 (m, 1H), 6.93˜6.97 (m, 1H), 4.35˜4.39 (m, 1H), 4.0˜4.06 (m, 1H), 3.58˜3.6 (m, 1H), 2.4˜2.46 (m, 1H), 2.06˜2.14 (m, 1H).
Name
4-(hydroxymethyl)-3,4-dihydro-2H-chromene-8-carbonitrile
Quantity
210 mg
Type
reactant
Reaction Step One
Name
NaHCO3
Quantity
933 mg
Type
reactant
Reaction Step One
Name
Dess-Martin reagent
Quantity
942 mg
Type
reactant
Reaction Step One
Name
DCM
Quantity
10 mL
Type
solvent
Reaction Step One
Name
4-formyl-3,4-dihydro-2H-chromene-8-carbonitile

Identifiers

REACTION_CXSMILES
[OH:1][CH2:2][CH:3]1[C:12]2[C:7](=[C:8]([C:13]#[N:14])[CH:9]=[CH:10][CH:11]=2)[O:6][CH2:5][CH2:4]1.C([O-])(O)=O.[Na+].CC(OI1(OC(C)=O)(OC(C)=O)OC(=O)C2C=CC=CC1=2)=O>C(Cl)Cl>[CH:2]([CH:3]1[C:12]2[C:7](=[C:8]([C:13]#[N:14])[CH:9]=[CH:10][CH:11]=2)[O:6][CH2:5][CH2:4]1)=[O:1] |f:1.2|

Inputs

Step One
Name
4-(hydroxymethyl)-3,4-dihydro-2H-chromene-8-carbonitrile
Quantity
210 mg
Type
reactant
Smiles
OCC1CCOC2=C(C=CC=C12)C#N
Name
NaHCO3
Quantity
933 mg
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Name
Dess-Martin reagent
Quantity
942 mg
Type
reactant
Smiles
CC(=O)OI1(C=2C=CC=CC2C(=O)O1)(OC(=O)C)OC(=O)C
Name
DCM
Quantity
10 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 0° C. for 1-2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtrated
CUSTOM
Type
CUSTOM
Details
purified by prep-TLC

Outcomes

Product
Details
Reaction Time
 1.5 (± 0.5) h
Name
4-formyl-3,4-dihydro-2H-chromene-8-carbonitile
Type
product
Smiles
C(=O)C1CCOC2=C(C=CC=C12)C#N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.